Cas no 2060044-30-4 (tert-butyl 4-{5-(methylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate)

• Product Name: tert-butyl 4-{5-(methylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate
• CAS No: 2060044-30-4
• MF: C₁₃H₂₄N₆O₂
• MW: 296.368661880493
• MDL: MFCD30502025
• CID: 5183376
• PubChem ID: 125455133
• Update Time: 2025-06-15

tert-butyl 4-{5-(methylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-[3-[(methylamino)methyl]-1H-1,2,4-triazol-5-yl]-, 1,1-dimethylethyl ester
• tert-butyl 4-{5-(methylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate

• MDL： MFCD30502025
• Inchi： 1S/C13H24N6O2/c1-13(2,3)21-12(20)19-7-5-18(6-8-19)11-15-10(9-14-4)16-17-11/h14H,5-9H2,1-4H3,(H,15,16,17)
• InChI Key： ACXKFEJCHFQOKD-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2NN=C(CNC)N=2)CC1

Additional information on tert-butyl 4-{5-(methylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate

Introduction to tert-butyl 4-{5-(methylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate (CAS No. 2060044-30-4)

Tert-butyl 4-{5-(methylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate (CAS No. 2060044-30-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperazines and triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties.

The structure of tert-butyl 4-{5-(methylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate features a piperazine ring linked to a triazole moiety through a methylaminomethyl group. The tert-butyl group on the piperazine ring provides additional stability and lipophilicity, which can enhance the compound's pharmacokinetic properties. The triazole ring is a key functional group that contributes to the compound's biological activity by interacting with various biological targets.

Recent studies have highlighted the potential of tert-butyl 4-{5-(methylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against Candida species, which are common causes of fungal infections in immunocompromised patients. The mechanism of action involves disruption of the fungal cell membrane and inhibition of essential enzymes involved in fungal metabolism.

In addition to its antifungal properties, tert-butyl 4-{5-(methylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate has been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The anti-inflammatory properties of tert-butyl 4-{5-(methylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate have also been explored. In vitro and in vivo studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of tert-butyl 4-{5-(methylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate has been studied extensively. Research indicates that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily in the liver by cytochrome P450 enzymes, with metabolites being excreted through both renal and hepatic pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 4-{5-(methylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate in humans. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. Phase II trials are expected to provide more detailed information on its therapeutic potential in specific disease conditions.

In conclusion, tert-butyl 4-{5-(methylamino)methyl-1H-1,2,4-triazol-3-y}l)piperazine-1-carboxylate (CAS No. 2060044-30-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.